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Abstract
Cashmeran, with the chemical name 1,2,3,5,6,7-hexahydro-1,1,2,3,3-pentamethyl-4H-inden-4-

one and CAS number 33704-61-9, is a widely used synthetic fragrance ingredient prized for its

complex woody-musky scent.[1] As with any chemical with high production volumes and

widespread use in consumer products, a thorough environmental risk assessment is crucial to

understand its potential impact on ecosystems. This technical guide provides a comprehensive

overview of the environmental fate and ecotoxicity of Cashmeran, presenting key data from

standardized studies, detailed experimental methodologies, and visual representations of

assessment workflows. The available data indicate that Cashmeran is persistent in the

environment but has a low potential for bioaccumulation and low acute toxicity to aquatic

organisms.[2][3]

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Cashmeran is a white to off-white solid at room temperature with a low melting point.[1][4] It is

characterized by low water solubility and a moderate octanol-water partition coefficient,

suggesting a tendency to partition to organic matter in the environment.[1]

Table 1: Physicochemical Properties of Cashmeran
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Property Value Reference

Chemical Name

1,2,3,5,6,7-hexahydro-

1,1,2,3,3-pentamethyl-4H-

inden-4-one

[1]

CAS Number 33704-61-9 [1]

Molecular Formula C₁₄H₂₂O [1][5]

Molecular Weight 206.32 g/mol [4][5]

Appearance
White to off-white solid or

crystalline powder
[1][4]

Melting Point 27 °C [1][3][5]

Boiling Point ~285 °C at 760 mmHg [1][5]

Water Solubility 49.1 mg/L at 20°C [1]

log Kow (Octanol-Water

Partition Coefficient)
4.2 at 20°C [1][2]

Vapor Pressure 1 Pa (~0.0075 mmHg) at 25°C [1]

Density ~0.96 g/cm³ at 20°C [1][5]

Environmental Fate and Behavior
The environmental fate of Cashmeran has been assessed through standardized tests for

biodegradation and bioaccumulation.

Persistence and Biodegradation
Cashmeran is not readily biodegradable. In a 28-day OECD 301C (Modified MITI Test), 0%

biodegradation was observed, with 99% of the substance remaining.[1][2] This classifies

Cashmeran as persistent in the environment.[2] However, it undergoes rapid photodegradation

in the atmosphere with a calculated half-life of 1.2 hours due to reactions with hydroxyl

radicals.[1][2]
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Bioaccumulation
Despite its moderate lipophilicity (log Kow of 4.2), Cashmeran has a low potential to

bioaccumulate in aquatic organisms.[2][3] A bioconcentration factor (BCF) of 157 L/kg (lipid-

normalized) was determined in carp (Cyprinus carpio) in a study following OECD Guideline

305.[1][2] This value is below the threshold for classification as bioaccumulative.[1]

Table 2: Environmental Fate Data for Cashmeran

Parameter Test Guideline Result Conclusion Reference

Ready

Biodegradability
OECD 301C 0% in 28 days

Not readily

biodegradable

(Persistent)

[1][2]

Bioconcentration

Factor (BCF)
OECD 305

157 L/kg (lipid-

normalized) in

Cyprinus carpio

Low

bioaccumulation

potential

[1][2]

Atmospheric

Degradation
Calculation

Half-life of 1.2

hours (photo-

oxidation)

Rapid

atmospheric

degradation

[1][2]

Soil Adsorption

Coefficient (log

Koc)

Calculation 2.3
Medium mobility

in soil
[1][2]

Ecotoxicity
The ecotoxicity of Cashmeran has been evaluated for key aquatic trophic levels: fish,

invertebrates, and algae. The results consistently indicate low acute toxicity.

Table 3: Acute Ecotoxicity of Cashmeran
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Trophic
Level

Species
Test
Guideline

Endpoint
Value
(mg/L)

Reference

Fish

Oryzias

latipes

(Medaka)

OECD 203 96-hour LC50 1.7 [1]

Invertebrates
Daphnia

magna
OECD 202

48-hour

EC50
1.5 [1]

Algae

Pseudokirchn

eriella

subcapcapitat

a

OECD 201
72-hour

EC50
10 [1]

Chronic toxicity studies have also been conducted, with a Predicted No-Effect Concentration

(PNEC) for aquatic ecosystems established at 1.5 µg/L.[1]

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the

environmental risk assessment of Cashmeran.

OECD 301C: Ready Biodegradability – Modified MITI
Test (I)
This test evaluates the ready biodegradability of a chemical by measuring oxygen

consumption.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with a mixed population of aerobic microorganisms and incubated in a closed respirometer.

The consumption of oxygen is measured over a 28-day period.[6][7]

Methodology:

Test Substance Preparation: The test substance is added to the mineral medium to

achieve a concentration that is sufficient to yield a theoretical oxygen demand (ThOD)

within the measurable range of the respirometer.
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Inoculum: Activated sludge from a wastewater treatment plant treating predominantly

domestic sewage is used as the microbial inoculum.

Test Setup: The test mixture, a control with inoculum only, and a reference substance

(e.g., sodium benzoate) are incubated in sealed vessels at a constant temperature (20 ±

1°C) in the dark.

Oxygen Consumption Measurement: The oxygen uptake is continuously monitored using

a respirometer.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the

measured oxygen consumption to the theoretical oxygen demand of the test substance,

corrected for the oxygen uptake of the blank control. A substance is considered readily

biodegradable if it reaches a 60% degradation level within a 10-day window during the 28-

day test period.[8]

OECD 305: Bioconcentration in Fish: Flow-Through Test
This guideline describes a procedure for determining the bioconcentration of a chemical in fish.

Principle: The test consists of two phases: an uptake (exposure) phase and a depuration

(post-exposure) phase. During the uptake phase, fish are exposed to the test substance at a

constant concentration in a flow-through system. During the depuration phase, the fish are

transferred to a clean medium.[2][9]

Methodology:

Test Organism: A suitable fish species, such as the common carp (Cyprinus carpio), is

selected.

Uptake Phase: Fish are exposed to at least two concentrations of the test substance for a

period of up to 28 days. Water and fish samples are taken at regular intervals to measure

the concentration of the test substance.[2][10]

Depuration Phase: After the uptake phase, the remaining fish are transferred to a medium

free of the test substance for a depuration period. Fish are sampled at intervals to

measure the elimination of the substance.[9][10]
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Analysis: The concentrations of the test substance in water and fish tissue are determined

using appropriate analytical methods. The bioconcentration factor (BCF) is calculated as

the ratio of the concentration of the test substance in the fish to its concentration in the

water at steady-state.

OECD 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of the test fish over

a 96-hour period.

Principle: Fish are exposed to the test substance added to water at a range of

concentrations for 96 hours. Mortalities and any abnormal effects are recorded at 24, 48, 72,

and 96 hours.[3][11]

Methodology:

Test Organism: A recommended fish species, such as the Medaka (Oryzias latipes), is

used.

Test Concentrations: At least five concentrations of the test substance, arranged in a

geometric series, are used. A control group is also maintained.[3]

Exposure: At least seven fish are used per test concentration and control. The exposure

period is 96 hours.

Observations: The number of dead fish in each vessel is recorded at 24, 48, 72, and 96

hours.

Data Analysis: The cumulative mortality data is used to calculate the LC50 (Lethal

Concentration for 50% of the population) and its 95% confidence limits.[12]

OECD 202: Daphnia sp. Acute Immobilisation Test
This test assesses the acute toxicity of a substance to Daphnia magna.

Principle: Young daphnids are exposed to the test substance at a range of concentrations for

48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.[4][13]
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Methodology:

Test Organism:Daphnia magna neonates (<24 hours old) are used.

Test Concentrations: At least five concentrations of the test substance are tested, along

with a control.[13][14]

Exposure: At least 20 daphnids, divided into four replicates of five, are used for each

concentration and the control. The exposure duration is 48 hours.[13]

Observations: Immobilisation, defined as the inability to swim within 15 seconds after

gentle agitation, is observed at 24 and 48 hours.[4][14]

Data Analysis: The results are used to calculate the EC50 (Effect Concentration for 50% of

the population) for immobilization at 48 hours.[15]

OECD 201: Freshwater Alga and Cyanobacteria, Growth
Inhibition Test
This test evaluates the effects of a substance on the growth of freshwater algae.

Principle: Exponentially growing cultures of a selected algal species are exposed to various

concentrations of the test substance over a period of 72 hours. The inhibition of growth is

measured in relation to a control.[16][17]

Methodology:

Test Organism: A common green alga, such as Pseudokirchneriella subcapitata, is used.

[16]

Test Concentrations: At least five concentrations of the test substance are tested with

three replicates per concentration.[16][17]

Exposure: The algal cultures are incubated under standard conditions of light and

temperature for 72 hours.
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Growth Measurement: Algal growth is determined by measuring the cell concentration at

least daily.

Data Analysis: The average specific growth rate is calculated for each concentration, and

the data are used to determine the EC50 for growth inhibition.[18]

Visualizations
Environmental Risk Assessment Workflow
The following diagram illustrates the general workflow for the environmental risk assessment of

a chemical like Cashmeran.

Environmental Risk Assessment

Problem Formulation
(e.g., Assess risk of Cashmeran in aquatic environments)

Exposure Assessment
- Environmental release

- Partitioning (soil, water, air)
- Environmental concentrations

Effects Assessment
- Ecotoxicity testing (acute, chronic)

- PNEC derivation

Risk Characterization
- Compare exposure and effect levels

- Risk Quotient (RQ = PEC/PNEC)

Risk Management
(e.g., Usage restrictions, wastewater treatment)

Click to download full resolution via product page

Caption: General workflow for environmental risk assessment.

Experimental Workflow for Aquatic Ecotoxicity Testing
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This diagram outlines the typical experimental workflow for the key aquatic ecotoxicity tests.

Aquatic Ecotoxicity Testing Workflow

Test Preparation
- Culture test organisms
- Prepare test solutions

- Set up test vessels

Exposure Phase
- Introduce organisms to test solutions

- Maintain controlled conditions (temp, light)

Observation & Data Collection
- Record mortality, immobilization, or growth inhibition at specified intervals

Data Analysis
- Statistical calculation of LC50/EC50

- Determine NOEC/LOEC

Reporting
- Summarize methodology and results

- Conclude on toxicity

Click to download full resolution via product page

Caption: Experimental workflow for aquatic ecotoxicity tests.

Endocrine Disruption Potential
Concerns have been raised about the potential for some synthetic musks to act as endocrine-

disrupting chemicals (EDCs). A recent weight-of-the-evidence assessment evaluated the

endocrine disruption potential of Cashmeran.[19] This assessment considered data from in

silico models (QSAR), in vitro assays, and in vivo studies.[19] ToxCast assays for estrogen,
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androgen, thyroid, and steroidogenesis pathways were inactive at non-cytotoxic

concentrations.[19] While weak estrogenic activity was observed in one in vitro assay, there

was no evidence of adverse endocrine-related effects in vivo.[19] Based on the available data,

Cashmeran is not expected to cause endocrine effects.[19]

Conclusion
The environmental risk assessment of Cashmeran, based on a comprehensive set of

standardized studies, indicates that while the substance is persistent, it has a low potential for

bioaccumulation and low acute toxicity to aquatic organisms. The established Predicted No-

Effect Concentration provides a benchmark for assessing the risk in aquatic environments.

Continued monitoring of environmental concentrations is advisable due to its persistence and

widespread use. The available evidence suggests that Cashmeran is unlikely to be an

endocrine disruptor. This technical guide provides researchers and professionals with the core

data and methodologies necessary to understand and evaluate the environmental profile of

Cashmeran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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